Krypton
Cat. No. B1223016
CAS RN:
7439-90-9
M. Wt: 83.8 g/mol
InChI Key: DNNSSWSSYDEUBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Krypton is a colorless, odorless, and tasteless noble gas that is part of the periodic table of elements, represented by the symbol “Kr” and atomic number 36 . It was discovered in 1898 by Sir William Ramsay and Morris Travers . Krypton is present in infinitesimally small quantities in nature – it is present at a concentration of 1 ppm in air .
Molecular Structure Analysis
Krypton has a molecular weight of 83.798 . Its electron configuration is [Ar] 3d 10 4s 2 4p 6 .Chemical Reactions Analysis
Krypton will react with fluorine, F 2, when cooled to -196 °C (liquid nitrogen) and zapped with an electric discharge or X-rays, forming krypton (II) fluoride, KrF 2 . This compound decomposes when heating to room temperature . The other halogens do not react with krypton .Physical And Chemical Properties Analysis
Krypton is a gas at room temperature . It has a melting point of -157.36 °C, a boiling point of -153.22 °C, and a density of 3.749 g/L at STP . Krypton is colorless, odorless, tasteless, and exhibits a face-centered cubic crystal lattice .Scientific Research Applications
Electric Propulsion
Krypton is gaining attention in electric propulsion due to its high specific impulse and abundance. Xia et al. (2020) explored the use of krypton in Hall thrusters, focusing on optimizing its ionization process. They developed a rotating propellant supply, which improved the ionization efficiency, thrust, and efficiency of the krypton Hall thruster, showcasing its potential in propulsion technologies (Xia et al., 2020).
Chemistry of Krypton Compounds
Krypton, while limited to the +2 oxidation state, forms isolable compounds, particularly with strong oxidant-fluorinator properties. Lehmann (2002) discussed the preparation and structural characterization of krypton(II) compounds. These compounds, especially KrF2 and KrF+, have applications in synthesizing new fluorides and oxide fluorides (Lehmann, 2002).
Gas Separation and Storage
Krypton's ability to be selectively trapped and separated from gas mixtures is significant, especially in the context of spent nuclear fuel reprocessing. Jacoby (2016) highlighted the use of porous metal-organic frameworks (MOFs) for this purpose, which could lead to more efficient and less energy-intensive methods of gas separation (Jacoby, 2016).
Inertial Confinement Fusion
Chen et al. (2017) presented research on using krypton as a dopant in NIF capsule implosions. Their experiments and simulations showed that krypton-doped experiments could be a viable diagnostic tool for inertial confinement fusion, offering insights into the implosion performance and plasma properties (Chen et al., 2017).
Laser Plasma Sources
Flora et al. (2001) demonstrated the use of krypton as a stopper for ions and small debris in laser plasma sources. This application is particularly relevant for projection micro-lithography, where they achieved significant ion rejection, enhancing the efficiency of laser plasma sources (Flora et al., 2001).
Atmospheric and Environmental Monitoring
Ahlswede et al. (2013) focused on krypton-85 as a passive tracer for atmospheric transport models and as an indicator of clandestine reprocessing activities. Their research compiled a comprehensive emission inventory for krypton-85, offering valuable data for environmental monitoring and nuclear safety inspections (Ahlswede et al., 2013).
Safety And Hazards
properties
IUPAC Name |
krypton |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Kr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNNSSWSSYDEUBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Kr] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Kr |
Source
|
| Record name | KRYPTON | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3724 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | KRYPTON, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3725 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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DSSTOX Substance ID |
DTXSID5064675 |
Source
|
| Record name | Krypton | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5064675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
83.80 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Krypton, compressed, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Krypton, refrigerated liquid, is a colorless, odorless gas. It is shipped as a liquid under its own vapor pressure. Contact with the liquid may cause frostbite to unprotected skin. It can asphyxiate by displacement of air. Exposure of the container to prolonged heat or fire may cause it to rupture violently and rocket., Colorless and odorless gas; [CAMEO], ODOURLESS COLOURLESS COMPRESSED LIQUEFIED GAS. |
Source
|
| Record name | KRYPTON | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3724 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | KRYPTON, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3725 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Krypton | |
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| Record name | KRYPTON | |
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Boiling Point |
-153 °C |
Source
|
| Record name | KRYPTON | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0604 | |
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Solubility |
Solubility in water: none |
Source
|
| Record name | KRYPTON | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0604 | |
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Vapor Density |
Relative vapor density (air = 1): 2.9 |
Source
|
| Record name | KRYPTON | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0604 | |
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Product Name |
Krypton | |
CAS RN |
7439-90-9 |
Source
|
| Record name | KRYPTON | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3724 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | KRYPTON, REFRIGERATED LIQUID (CRYOGENIC LIQUID) | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/3725 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Krypton | |
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| Record name | Krypton | |
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| Record name | KRYPTON | |
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| Record name | KRYPTON | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0604 | |
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| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
-157 °C |
Source
|
| Record name | KRYPTON | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0604 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
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Citations
For This Compound
294,000
Citations
… krypton compounds have been synthesized and characterized structurally. The present overview of krypton … Various aspects of krypton chemistry also appear in several general reviews …
Number of citations: 116
www.sciencedirect.com
A new krypton-containing compound, HKrF, has been prepared in a low-temperature Kr matrix via VUV photolysis of the HF precursor and posterior thermal mobilization of H and F …
Number of citations: 153
pubs.aip.org
The widespread appeal of frame taxonomies seems due to how closely they match our intuitions about how to structure the world (as illustrated in folk taxonomies, for example). They …
Number of citations: 617
www.computer.org
The calorimetric methods described in the preceding paper have been used to measure thermodynamic properties of solid and liquid krypton. Besides heat capacities and vapour …
Number of citations: 309
iopscience.iop.org
The energy levels of the krypton atom, in all stages of ionization for which experimental data are available, have been compiled. No data has yet been published for Kr XI through Kr XVIII…
Number of citations: 152
pubs.aip.org
… for krypton concentrations in the sea (2, 3,10). Existing measurements of krypton solubilities … Nonideality At standard conditions, 1 mol of krypton occupies ~0.3 % less volume than 1 …
Number of citations: 153
pubs.acs.org
… Krypton water mixtures were prepared by standard manometric techniques and deposited on the CsI window at 20 K. The deposition rate was 9 mmol hl. The deposition set-up …
Number of citations: 166
www.sciencedirect.com
… Aziz and Kocay [1] have examined the ability of certain realistic potentials for krypton to … to be aft improvement over the best potentials for krypton. It has the form used by Aziz and …
Number of citations: 157
www.tandfonline.com
… of the lattice parameter of krypton versus temperature are … number of thermodynamic properties of solid krypton. It is found that … parameter of krypton crystals as a function of temperature. …
Number of citations: 180
journals.aps.org
… For krypton the agreement between potentials derived by different methods is somewhat … In this paper we seek to determine potentials for ground-state krypton-krypton and xenonxenon …
Number of citations: 440
pubs.aip.org
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